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Compound of Interest

Compound Name: Arachidonyl alcohol

Cat. No.: B079337 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for the safe disposal of arachidonyl
alcohol, a long-chain primary fatty alcohol utilized in various research applications. While

arachidonyl alcohol is not classified as a hazardous substance under the Globally

Harmonized System (GHS), it is crucial to follow established laboratory safety protocols for

chemical waste disposal.[1]

Chemical and Physical Properties
A thorough understanding of a substance's properties is the first step toward safe handling and

disposal.
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Property Value Reference

Synonyms

5Z,8Z,11Z,14Z-eicosatetraen-

1-ol, (all-Z)-5,8,11,14-

Eicosatetraen-1-ol

[1]

Physical State Solid, Powder [2][3]

Appearance White [2]

Molecular Formula C20 H42 O

Melting Point 64 - 66 °C / 147.2 - 150.8 °F

Flash Point 194 °C / 381.2 °F

Solubility Slightly soluble in water

Disposal Protocol: A Step-by-Step Approach
The following procedure outlines the recommended steps for the proper disposal of

arachidonyl alcohol. This protocol is designed to minimize risks and ensure compliance with

general laboratory waste management standards.

1. Personal Protective Equipment (PPE): Before handling arachidonyl alcohol for disposal,

ensure you are wearing appropriate PPE, including:

Safety goggles or glasses.

Lab coat.

Chemical-resistant gloves.

2. Waste Segregation and Collection:

Do not dispose of arachidonyl alcohol down the sink. Pouring chemicals down the drain

can violate local regulations and harm the environment.

Treat all chemical waste, including arachidonyl alcohol, as hazardous unless explicitly

stated otherwise by your institution's environmental health and safety (EHS) department.
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Collect waste arachidonyl alcohol in a designated, properly labeled hazardous waste

container. The container should be made of a material compatible with the chemical.

Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical name:

"Arachidonyl Alcohol".

Keep the waste container securely closed when not in use.

3. Storage of Chemical Waste:

Store the waste container in a designated satellite accumulation area (SAA) or your

laboratory's designated hazardous waste storage area.

The storage area should be well-ventilated.

Keep the container away from incompatible materials, such as strong oxidizing agents.

4. Disposal Pickup:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Follow their specific procedures for waste manifest and container hand-off.

5. Decontamination:

Thoroughly decontaminate any equipment or surfaces that have come into contact with

arachidonyl alcohol using soap and water.

Dispose of any contaminated materials, such as paper towels or absorbent pads, as solid

hazardous waste in a separate, appropriately labeled container.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of arachidonyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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